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Compound of Interest

Compound Name: C-Veratroylglycol

Cat. No.: B192641 Get Quote

For researchers and scientists engaged in drug development and other laboratory research,

the safe handling and disposal of chemical compounds are critical to ensuring a secure work

environment and protecting the natural world. This guide provides a detailed, step-by-step

procedure for the proper disposal of C-Veratroylglycol, a compound used in various research

applications.

Disclaimer: A specific Safety Data Sheet (SDS) for C-Veratroylglycol is not readily available in

the public domain. The following procedures are based on general laboratory safety principles

and information for handling similar chemical compounds. It is imperative to consult your

institution's Environmental Health and Safety (EHS) department for specific guidance and to

ensure compliance with all local, state, and federal regulations.

Key Chemical and Physical Properties
A summary of the known properties of C-Veratroylglycol is provided below for easy reference.
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Property Value

CAS Number 168293-10-5

Molecular Formula C₁₀H₁₂O₅

Molecular Weight 212.2 g/mol

Physical Description Powder

Purity >98%

Storage Conditions 0°C (short term), -20°C (long term), desiccated

Solubility Soluble in DMSO

Detailed Disposal Procedures
The following protocols are designed to guide laboratory personnel in the safe disposal of C-
Veratroylglycol waste.

Step 1: Personal Protective Equipment (PPE)
Before handling C-Veratroylglycol for disposal, it is essential to be outfitted with the

appropriate personal protective equipment to minimize exposure and ensure personal safety.

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber. Inspect gloves for any

tears or punctures before use.

Protective Clothing: A standard laboratory coat should be worn to protect street clothes from

contamination.

Respiratory Protection: If there is a risk of generating dust from the powdered form of the

compound, a NIOSH-approved respirator may be necessary.

Step 2: Waste Segregation and Collection
Proper segregation of chemical waste is crucial to prevent dangerous reactions and to facilitate

compliant disposal.
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Solid Waste:

Collect unused or expired C-Veratroylglycol powder in its original container or a new,

clean, and compatible container.

Ensure the container is tightly sealed and clearly labeled with the chemical name ("C-
Veratroylglycol") and any associated hazard warnings.

Contaminated materials such as weighing papers, pipette tips, and disposable gloves

should be collected in a separate, sealed plastic bag or container labeled as "C-
Veratroylglycol Contaminated Debris."

Liquid Waste (Solutions):

Do not pour solutions containing C-Veratroylglycol down the drain.

Collect all liquid waste in a dedicated, leak-proof, and clearly labeled container. The

container must be compatible with the solvent used (e.g., DMSO).

The waste container should be labeled with "Hazardous Waste," the full chemical name

("C-Veratroylglycol"), the solvent used, and an approximate concentration.

Step 3: Storage of Chemical Waste
Proper storage of chemical waste pending disposal is a critical component of laboratory safety.

Store all C-Veratroylglycol waste containers in a designated and well-ventilated chemical

waste storage area.

This area should be away from general laboratory traffic and incompatible materials.

Ensure that the storage area is secure and that all containers are properly sealed to prevent

leaks or spills.

Step 4: Final Disposal
The final disposal of chemical waste must be handled by qualified personnel and in accordance

with all applicable regulations.
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Arrange for the collection of the C-Veratroylglycol waste by your institution's EHS

department or a licensed hazardous waste disposal contractor.

Provide the waste manifest or any other required documentation to the disposal personnel.

Never attempt to dispose of chemical waste in the regular trash or through the sanitary

sewer system.

Spill Management Protocol
In the event of a spill of C-Veratroylglycol, follow these procedures to ensure a safe and

effective cleanup.

Evacuate and Secure the Area: If the spill is large or in a poorly ventilated space, evacuate

all non-essential personnel from the immediate area.

Wear Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the

necessary personal protective equipment as outlined in Step 1.

Contain the Spill:

For solid spills, carefully sweep or scoop the material into a designated waste container.

Avoid generating dust.

For liquid spills, use an inert absorbent material such as vermiculite, sand, or a chemical

spill pillow to absorb the solution.

Clean the Area: Once the bulk of the spill has been collected, decontaminate the spill area

with an appropriate solvent followed by soap and water.

Dispose of Cleanup Materials: All materials used for cleanup, including absorbent pads,

gloves, and wipes, must be collected and disposed of as hazardous waste.

Report the Spill: Report the incident to your laboratory supervisor and your institution's EHS

department, following all internal reporting procedures.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and steps for the proper disposal

of C-Veratroylglycol waste.

Start: C-Veratroylglycol Waste Generated

Step 1: Don Appropriate
Personal Protective Equipment (PPE)

Step 2: Identify Waste Type

Solid Waste
(Powder, Contaminated Debris)

Solid

Liquid Waste
(Solutions in Solvents)

Liquid

Collect in Labeled, Sealed
Solid Waste Container

Collect in Labeled, Leak-Proof
Liquid Waste Container

Step 3: Store in Designated
Chemical Waste Area

Step 4: Arrange for Pickup by
EHS or Licensed Contractor

End: Proper Disposal Complete
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of C-Veratroylglycol waste.

To cite this document: BenchChem. [Proper Disposal of C-Veratroylglycol: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192641#c-veratroylglycol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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